Cas no 175201-85-1 (5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine)

• Product Name: 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine
• CAS No: 175201-85-1
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD00067946
• CID: 134151
• PubChem ID: 2778601
• Update Time: 2025-06-08

5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine,5-[(1,1-dimethylethyl)sulfonyl]-2-methyl-
• 5-(TERT-BUTYLSULPHONYL)-2-METHYLPYRIMIDIN-4-AMINE
• 5-tert-butylsulfonyl-2-methylpyrimidin-4-amine
• HMS554A22
• 4-AMINO-5-(TERT-BUTYLSULFONYL)-2-METHYLPYRIMIDINE
• 4-Pyrimidinamine, 5-[(1,1-dimethylethyl)sulfonyl]-2-methyl-
• DTXSID00381023
• MLS000859181
• MFCD00067946
• W-206149
• HMS2796A11
• CCG-249723
• 2-methyl-5-(2-methylpropane-2-sulfonyl)pyrimidin-4-amine
• SMR000459360
• CS-0448445
• FT-0619737
• AKOS015908617
• BRD-K32628834-001-08-0
• 175201-85-1
• Oprea1_273129
• Maybridge1_004422
• 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine, AldrichCPR

• MDL： MFCD00067946
• Inchi： 1S/C9H15N3O2S/c1-6-11-5-7(8(10)12-6)15(13,14)9(2,3)4/h5H,1-4H3,(H2,10,11,12)
• InChI Key： IPPJAHFTVBSZBA-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C)N=C1N)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 229.08800
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• PSA: 94.32000
• LogP: 2.60140

5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine

Recent Advances in the Study of 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine (CAS: 175201-85-1)

5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine (CAS: 175201-85-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine is its incorporation into the design of selective kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR, which are pivotal in oncogenic signaling. These findings suggest that 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine has been investigated for its potential as a building block in the synthesis of antimicrobial agents. A recent study published in the Journal of Medicinal Chemistry reported the successful modification of this compound to enhance its antibacterial activity against drug-resistant strains of Staphylococcus aureus. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's application in the development of radiopharmaceuticals. Researchers have explored the incorporation of 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine into radiolabeled probes for positron emission tomography (PET) imaging. Preliminary results indicate that these probes exhibit high selectivity and binding affinity for specific tumor markers, making them potential tools for early cancer detection and monitoring treatment response. This application underscores the versatility of 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine-based compounds. Recent studies have focused on improving the bioavailability and reducing off-target effects through structural modifications and formulation strategies. For instance, the introduction of solubilizing groups and the use of nanoparticle-based delivery systems have shown potential in enhancing the compound's therapeutic efficacy.

In conclusion, 5-(tert-Butylsulfonyl)-2-methylpyrimidin-4-amine (CAS: 175201-85-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and antimicrobial therapy to radiopharmaceutical development, highlighting its broad utility in drug discovery. Future research should continue to explore its potential, with a focus on overcoming existing limitations and translating preclinical findings into clinical applications. The ongoing advancements in this field underscore the importance of this compound as a valuable tool for addressing unmet medical needs.